5,7-Dichloroimidazo[1,2-a]pyrimidine
Overview
Description
Synthesis Analysis
The synthesis of 5,7-dichloroimidazo[1,2-a]pyrimidine derivatives involves several key strategies, including the use of 2,4-dichloropyrimidine as a starting material. A concise synthetic route has been described, starting from 2,4-dichloropyrimidine and proceeding through sequential substitution reactions followed by cyclocondensation, leading to the desired pyrimidinyl imidazoles in good overall yields (Deng & Mani, 2006).
Molecular Structure Analysis
The molecular and supramolecular structures of imidazo[1,2-a]pyrimidine derivatives have been extensively studied, revealing intricate hydrogen bonding patterns that contribute to their stability and reactivity. For example, the structure of 5,7-dimethoxyimidazo[1,2-c]pyrimidine has been determined to be stabilized by weak C-H·N and C-H·O hydrogen bonds, forming a ribbon-like supramolecular assembly (Bueno et al., 2003).
Chemical Reactions and Properties
5,7-Dichloroimidazo[1,2-a]pyrimidine undergoes various chemical reactions, reflecting its versatile reactivity profile. One notable reaction is its use as a precursor for synthesizing 5,7-disubstituted imidazo[1,2-a]pyrimidines, showcasing its utility in generating structurally diverse compounds with potential biological activity (Revanker et al., 1975).
Scientific Research Applications
Drug Discovery : Thiazolo[4,5-d]pyrimidines, a related scaffold to 5,7-Dichloroimidazo[1,2-a]pyrimidine, are noted for their potential applications in immune-modulation, anti-Parkinson's, antiviral, anticancer, and antibacterial/antifungal treatments (Kuppast & Fahmy, 2016).
Anticancer Potential : Pyrazolo[1,5-a]pyrimidine scaffolds, closely related to 5,7-Dichloroimidazo[1,2-a]pyrimidine, have shown potential in developing anticancer agents and CNS drugs (Cherukupalli et al., 2017).
Antimicrobial Activity : Certain imidazo[1,2-a]pyrimidines, including derivatives of 5,7-Dichloroimidazo[1,2-a]pyrimidine, have demonstrated significant antimicrobial activity against a range of microorganisms, making them promising candidates for antimicrobial drug discovery (Revanker et al., 1975; Revanker, Matthews, & Robins, 1976).
G-quadruplex DNA Binding : Bis-guanylhydrazone diimidazo[1,2-a:1,2-c]pyrimidine, a compound related to 5,7-Dichloroimidazo[1,2-a]pyrimidine, effectively stabilizes quadruplex DNAs, offering a novel G-quadruplex binding motif, which has implications in genetic research and potential therapeutic applications (Sparapani et al., 2010).
Enzyme Inhibition : Some derivatives of imidazo[1,2-a]pyrimidine have shown anti-inflammatory and analgesic activities without inhibiting cyclooxygenase, making them potential candidates for anti-inflammatory and analgesic drugs (Abignente et al., 1994).
properties
IUPAC Name |
5,7-dichloroimidazo[1,2-a]pyrimidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3Cl2N3/c7-4-3-5(8)11-2-1-9-6(11)10-4/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WMHORUUVAKBDSV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN2C(=CC(=NC2=N1)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3Cl2N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70630833 | |
Record name | 5,7-Dichloroimidazo[1,2-a]pyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70630833 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.01 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5,7-Dichloroimidazo[1,2-a]pyrimidine | |
CAS RN |
57473-32-2 | |
Record name | 5,7-Dichloroimidazo[1,2-a]pyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70630833 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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